N-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)-3-nitrobenzamide

• IUPAC Name: N-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C20H15N3O4S2/c1-13(10-14-6-3-2-4-7-14)11-17-19(25)22(20(28)29-17)21-18(24)15-8-5-9-16(12-15)23(26)27/h2-12H,1H3,(H,21,24)/b13-10+,17-11-
• InChI Key: BBFSIEPNQMJCNX-NEOBQEPSSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H15N3O4S2
• Molecular Weight: 425.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound can be made from simpler starting materials. This often involves multiple steps, each with its own set of reactants and conditions.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound undergoes can tell us a lot about its chemical properties.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, density, and reactivity. These properties can give us clues about the compound’s structure and behavior.

Mechanism of Action

If the compound has biological activity, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. This can involve testing the compound on cells or animals to determine its toxicity.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential uses. This could include developing new synthetic routes, finding new reactions, or exploring potential applications in medicine or industry.